Propan-2-yl 1,3,24-trihydroxy-9,10-secocholesta-5,7,10,22-tetraene-25-carboxylate

• IUPAC Name: propan-2-yl 6-[4-[2-(3,5-dihydroxy-2-methylidenecyclohexylidene)ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-3-hydroxy-2,2-dimethylhept-4-enoate
• InChI: InChI=1S/C31H48O5/c1-19(2)36-29(35)30(5,6)28(34)15-10-20(3)25-13-14-26-22(9-8-16-31(25,26)7)11-12-23-17-24(32)18-27(33)21(23)4/h10-12,15,19-20,24-28,32-34H,4,8-9,13-14,16-18H2,1-3,5-7H3
• InChI Key: AUMBXYDXKLLKEK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)C(C)(C)C(C=CC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C)O
• Molecular Formula: C31H48O5
• DSSTOX Substance ID: DTXSID60870044
• Molecular Weight: 500.7 g/mol

Description

Propan-2-yl 1,3,24-trihydroxy-9,10-secocholesta-5,7,10,22-tetraene-25-carboxylate is a secosteroid derivative characterized by a 9,10-secosteroid backbone, hydroxyl groups at positions 1, 3, and 24, and a conjugated tetraene system (Δ^5,7,10,22). This compound shares structural similarities with vitamin D analogs but is distinguished by its unique hydroxylation pattern and side-chain modifications.

Comparison with Similar Compounds

Research Findings and Hypotheses

• Synthetic Accessibility : The propan-2-yl ester may simplify synthesis by protecting the carboxylate during hydroxylation steps, as seen in analogous sterol derivatizations .
• Stability : The conjugated tetraene system increases UV sensitivity, necessitating dark storage—a trait shared with ergocalciferol but absent in calcitriol .

Q & A

Q. How can researchers elucidate the metabolic pathways of this compound?

• Methodology : Incubate with liver microsomes or hepatocytes, identifying metabolites via UPLC-QTOF-MS. Compare fragmentation patterns with synthetic standards. Use isotope-labeled analogs (e.g., $^{13}$C at carboxylate) to trace metabolic fate .